Vat Orange 1, Solubilized

• CAS No.: 1324-15-8
• Molecular Formula: C24H12Br2O8S2.2Na

Description

Historical Trajectories and Milestones in Vat Dye Chemistry Research

The journey of vat dyes from natural colorants to sophisticated synthetic molecules is a testament to the advancements in organic chemistry. This evolution has been marked by pivotal discoveries and the overcoming of significant industrial challenges.

Evolution from Natural to Synthetic Vat Dye Architectures

For millennia, colorants were derived from natural sources, with indigo (B80030), extracted from the Indigofera plant, being one of the most prominent examples of a natural vat dye. floxytiedye.comnih.gov The use of these natural dyes dates back thousands of years, with early civilizations employing techniques like fermentation to render the insoluble pigments soluble for dyeing textiles. floxytiedye.comp2infohouse.org These early methods, however, were often inconsistent, with color intensity and quality fluctuating due to environmental factors. floxytiedye.com

The turning point in dye chemistry arrived with the advent of synthetic dyes. The first synthetic vat dye, Indanthrene, was created in 1901 by René Bohn at BASF. ebsco.comdyestuffscn.com This discovery was a significant milestone, moving the industry away from its reliance on natural, often unpredictable, sources. ebsco.com The development of synthetic vat dyes allowed for precise control over molecular structures, leading to a broader spectrum of intense and vibrant colors that were previously difficult to achieve. floxytiedye.com This shift not only revolutionized the textile industry but also spurred significant advancements in the field of organic chemistry. ebsco.com

Pioneering Synthetic Methodologies and Industrial Scale-Up from an Academic Perspective

The synthesis of the first artificial dyes in the 19th century laid the groundwork for the industrial production of colorants. The elucidation of the molecular structure of natural indigo by Adolf von Baeyer between 1866 and 1883 was a crucial academic achievement that paved the way for its synthesis. nih.govdyestuffscn.com In 1890, Karl Heumann, in collaboration with BASF, established the first successful industrial process for synthesizing indigo, with production commencing in 1897. dyestuffscn.com

The industrial scale-up of vat dyes presented numerous challenges. The synthesis of these complex molecules was often intricate and costly. raa.se For instance, early production of the highly lightfast anthraquinoid vat dyes was expensive. raa.se A significant breakthrough came in 1921 with a new method for producing phthalic anhydride, a key precursor, which helped to reduce costs. raa.se The development of new reducing agents, such as sodium dithionite (B78146) (hydrosulfite) in 1904, was also a critical enabler for the widespread industrial use of vat dyes. p2infohouse.org These advancements were often the result of a symbiotic relationship between academic research and industrial innovation, where theoretical understanding fueled practical applications and vice versa. ebsco.com

Academic Challenges in Early Vat Dye Production and Chemical Development

The early development of vat dyes was not without its academic hurdles. A primary challenge lay in understanding the complex chemical structures and reaction mechanisms. The insolubility of vat dyes in water required a reduction process to convert them into a soluble "leuco" form for dyeing. floxytiedye.comresearchgate.net This process, known as "vatting," initially relied on natural fermentation and later on chemical reducing agents. p2infohouse.orgbritannica.com Controlling this reduction process was critical, as over-reduction could lead to irreversible changes in the dye's structure and affect the final color. researchgate.net

Another significant challenge was ensuring the fastness of the dyes. While synthetic vat dyes were generally known for their excellent colorfastness, achieving this consistently across a wide range of colors was a continuous area of research. floxytiedye.comraa.se The light-induced degradation of some dyes, causing a "crisp loss phenomenon" in fabrics, was a notable issue that required further chemical investigation and modification of the dye structures. worlddyevariety.com Furthermore, the environmental impact of the dyeing process, particularly the use of harsh reducing agents like sodium dithionite, prompted academic research into more ecologically friendly alternatives. researchgate.net

Research Rationale and Significance of Solubilized Vat Orange 1 in Contemporary Science

Vat Orange 1, also known as Vat Golden Yellow RK, is an anthraquinone-based dye. worlddyevariety.comchromadyes.com Its solubilized form, Vat Orange 1, Solubilized, is of particular interest to researchers. The process of creating the solubilized version involves treating the leuco form of C.I. Vat Orange 1 with agents like chlorosulfonic acid in the presence of pyridine. worlddyevariety.com This modification enhances its solubility in water, simplifying the dyeing process. worlddyevariety.com

The contemporary significance of this compound extends beyond textile applications. Researchers are exploring the use of industrial vat dyes, including Vat Orange 1, in the field of organic electronics. rsc.org The large, flat π-conjugated surface of these molecules makes them potential candidates for use in organic field-effect transistors (OFETs). rsc.org Studies have investigated the material properties and charge transport characteristics of purified Vat Orange 1, demonstrating its potential as a small molecule semiconductor. rsc.org

Scope and Methodological Framework of Current Research Endeavors on Vat Orange 1, Solubilized

Current research on Vat Orange 1 and its solubilized form employs a variety of advanced analytical techniques. The chemical and physical properties of the dye are thoroughly characterized to understand its behavior in different applications.

Physicochemical Properties and Synthesis:

The manufacturing process for Vat Orange 1 involves the bromination of C.I. Vat Yellow 4. worlddyevariety.com The solubilized form is then prepared from the leuco derivative of Vat Orange 1. worlddyevariety.com

Property	Value
C.I. Name	Solubilised Vat Orange 1
C.I. Number	59106
CAS Registry Number	1324-15-8
Molecular Formula	C₂₄H₁₀Br₂Na₂O₈S₂
Molecular Weight	696.25
Appearance	Orange powder
Solubility	Soluble in water
Source: worlddyevariety.com

Advanced Analytical Techniques:

Modern research on Vat Orange 1 utilizes a range of sophisticated methods to probe its properties and potential applications. These include:

Cyclic Voltammetry (CV): To investigate the electrochemical properties, including reduction and oxidation potentials. Studies have shown that Vat Orange 1 exhibits a distinct reduction peak. rsc.org

Spectroscopy (UV-Vis and Photoluminescence): To analyze the optical properties of the dye. The UV-Vis absorption spectrum of Vat Orange 1 shows characteristic bands, and its photoluminescence spectrum reveals a large Stokes shift. rsc.org

X-ray Diffraction (XRD): To determine the crystal structure and molecular packing, which are crucial for understanding charge transport in organic electronic devices. rsc.org

Atomic Force Microscopy (AFM): To study the film-forming characteristics and surface morphology of thin films of the dye. rsc.org

These research endeavors aim to provide a comprehensive understanding of Vat Orange 1, Solubilized, paving the way for its application in advanced materials and technologies. The investigation into its electronic properties highlights a shift from its traditional role as a textile colorant to a functional material in modern science.

Advanced Synthetic Strategies and Derivatization of Vat Orange 1 for Enhanced Solubilization

Mechanistic Studies of Vatting Processes for Vat Orange 1

The transformation of the insoluble Vat Orange 1 into its soluble leuco form is a complex process governed by electrochemical and chemical principles. Understanding the mechanisms and kinetics of these processes is essential for optimizing dyeing applications.

Electrochemical Reduction Pathways and Kinetics for Vat Orange 1 Solubilization

Electrochemical methods offer a cleaner and more controlled alternative to chemical reducing agents for the solubilization of vat dyes. The electrochemical behavior of Vat Orange 1 has been investigated using techniques such as cyclic voltammetry (CV), which provides insights into its reduction potentials. jku.atrsc.org The reduction of the anthraquinone-type structure of Vat Orange 1 involves the transfer of electrons to the carbonyl groups, leading to the formation of the soluble leuco-anion. nih.gov

The kinetics of the electrochemical solubilization of Vat Orange 1 are influenced by factors such as the electrode material, the composition of the electrolyte, and the mass transfer of the dye to the electrode surface. While specific kinetic parameters for Vat Orange 1 are not extensively documented in publicly available literature, the general principles of electrochemical reactions suggest that the rate of solubilization would be dependent on the applied potential and the concentration of the dye.

Table 1: Electrochemical Reduction Data for Vat Orange 1

Parameter	Value	Technique
Onset Potential of Reduction	-0.57 V	Cyclic Voltammetry (CV)

This table presents the reported onset potential for the electrochemical reduction of Vat Orange 1, a key parameter in understanding its solubilization behavior. jku.atrsc.org

Role of Chemical Reducing Agents and Alkaline Environments in Vat Orange 1 Solubilization

The conventional method for solubilizing Vat Orange 1 involves the use of chemical reducing agents in an alkaline bath. scribd.combsdi-bd.org Sodium hydrosulfite (Na₂S₂O₄), also known as sodium dithionite (B78146), is a commonly employed reducing agent in this process. wikipedia.orgorganic-chemistry.org

The role of the reducing agent is to donate electrons to the insoluble Vat Orange 1, converting its carbonyl groups to hydroxyl groups in the leuco form. textilelearner.net This reduction reaction is highly dependent on the alkaline environment, which is typically created by the addition of sodium hydroxide (NaOH). bsdi-bd.org The alkali serves multiple purposes: it activates the reducing agent, and more importantly, it deprotonates the hydroxyl groups of the reduced dye, forming the water-soluble sodium salt of the leuco-Vat Orange 1. scribd.com

Vat Orange 1 (insoluble) + Na₂S₂O₄ + NaOH → Leuco-Vat Orange 1 (soluble sodium salt) + Na₂SO₃ + H₂O

The efficiency of this process is contingent on maintaining a sufficient concentration of both the reducing agent and the alkali to ensure complete conversion of the dye to its soluble form and to prevent premature re-oxidation. textilelearner.net

Influence of Reaction Conditions (e.g., pH, Temperature) on Vatting Rate of Vat Orange 1 Systems

The rate of the vatting process for Vat Orange 1 is significantly influenced by reaction conditions, primarily pH and temperature. These parameters affect the kinetics of the reduction reaction and the solubility of the resulting leuco dye.

pH: A highly alkaline environment is crucial for the vatting of Vat Orange 1. The high pH not only facilitates the dissolution of the leuco form but also enhances the reducing power of agents like sodium hydrosulfite. The rate of vatting generally increases with an increase in pH, up to an optimal range. However, excessively high pH levels can lead to dye degradation or unwanted side reactions. The optimal pH for the vatting of anthraquinone (B42736) dyes typically falls within a strongly alkaline range. researchgate.net

Temperature: The temperature of the vatting bath has a direct impact on the reaction kinetics. An increase in temperature generally accelerates the rate of reduction of Vat Orange 1. bsdi-bd.org This is due to the increased kinetic energy of the molecules, leading to more frequent and energetic collisions between the dye and the reducing agent. However, the stability of the reducing agent and the leuco dye must also be considered. For instance, sodium hydrosulfite can decompose at higher temperatures, reducing its effectiveness. Therefore, an optimal temperature must be maintained to achieve a rapid vatting rate without significant degradation of the reactants. For many vat dyes, this temperature ranges between 50°C and 60°C. bsdi-bd.org

Table 2: Influence of Reaction Conditions on Vatting Rate

Condition	Effect on Vatting Rate	Rationale
Increasing pH (in alkaline range)	Increases	Enhances reducing agent activity and leuco form solubility. researchgate.net
Increasing Temperature	Increases (up to an optimum)	Accelerates reaction kinetics, but can lead to degradation of reactants at excessively high temperatures. bsdi-bd.org

This table summarizes the general effects of pH and temperature on the rate of the vatting process for Vat Orange 1.

Targeted Derivatization for Intrinsic Solubilization of Vat Orange 1

An alternative approach to the temporary solubilization through vatting is the permanent modification of the Vat Orange 1 molecule to enhance its intrinsic solubility in various solvents. This can be achieved through targeted derivatization of its core structure.

Introduction of Branched Alkyl Chains to Vat Orange 1 for Enhanced Solubility

The introduction of alkyl chains to the anthraquinone core is a known strategy to improve the solubility of dyes in organic solvents. researchgate.netrsc.org For Vat Orange 1, which is based on a dibenzpyrenequinone structure, attaching branched alkyl chains could significantly enhance its solubility. google.com The branching of the alkyl chains is particularly effective at disrupting the intermolecular π-π stacking that contributes to the low solubility of planar aromatic molecules like Vat Orange 1.

This derivatization could be achieved through various synthetic routes, such as the alkylation of amino or hydroxy derivatives of dibenzpyrenequinone. The presence of these bulky, non-polar side chains would increase the steric hindrance between the dye molecules, preventing their aggregation and promoting their dissolution in a wider range of solvents.

Modification of Ketone Groups in Vat Orange 1 Derivatives for Electron-Donating Characteristics

The two ketone groups in the Vat Orange 1 structure are the primary sites for reduction during the vatting process. Modifying these groups to possess more electron-donating characteristics could permanently alter the electronic properties of the molecule and enhance its solubility.

Strategies for Synthesizing Polymeric Networks from Brominated Vat Orange 1

The presence of reactive bromine atoms on the Vat Orange 1 molecule presents a valuable opportunity for its use as a monomer in polymerization reactions. The synthesis of polymeric networks from this brominated precursor is a promising strategy to achieve enhanced solubility and introduce novel material properties. Theoretical and experimental explorations in this area are centered on leveraging well-established cross-coupling reactions to create extended conjugated systems.

One of the most promising approaches involves palladium-catalyzed cross-coupling reactions, such as the Suzuki and Sonogashira reactions. These methods are renowned for their efficiency in forming carbon-carbon bonds. In a prospective Suzuki coupling polymerization, brominated Vat Orange 1 would be reacted with a diboronic acid or ester in the presence of a palladium catalyst and a base. This would lead to the formation of a polyarylene network, where the Vat Orange 1 units are linked together. The resulting polymer's solubility could be tailored by the choice of the comonomer, introducing flexible side chains to disrupt intermolecular stacking and enhance solvent interaction.

Similarly, the Sonogashira coupling reaction offers a pathway to synthesize polymers with alkyne linkages. By reacting brominated Vat Orange 1 with a diethynyl-functionalized comonomer, a rigid-rod polymer with a high degree of conjugation could be obtained. The inclusion of the Vat Orange 1 chromophore into a polymeric backbone is anticipated to not only improve solubility but also to impart unique photophysical and electronic properties to the resulting material, opening avenues for its application in organic electronics.

While specific, detailed examples of the polymerization of brominated Vat Orange 1 are still emerging in scientific literature, the foundational principles of these cross-coupling reactions are well-documented and provide a clear strategic direction for future research.

Table 1: Potential Cross-Coupling Reactions for Polymerization of Brominated Vat Orange 1

Coupling Reaction	Comonomer Type	Resulting Linkage	Potential Polymer Properties
Suzuki Coupling	Aryl diboronic acid/ester	Aryl-Aryl	Enhanced solubility, tunable electronic properties
Sonogashira Coupling	Diethynyl-functionalized aryl	Aryl-Alkyne-Aryl	High conjugation, rigid-rod structure, potential for optoelectronic applications

Novel Synthetic Routes and Green Chemistry Approaches for Vat Orange 1 and Analogues

The traditional synthesis of Vat Orange 1 and other vat dyes often involves the use of hazardous reagents and generates significant chemical waste. fibre2fashion.com Consequently, the development of novel, more sustainable synthetic routes is a key focus of contemporary research.

A notable advancement in the field is the development of an environmentally friendly synthesis process for a related compound, "vat golden orange G". This process mitigates environmental impact by replacing the hazardous solvent N,N-dimethylformamide (DMF) with a butanol and potassium hydroxide closed-loop system. This modification not only reduces the use of toxic solvents but also allows for the recycling of the reaction medium, leading to a cleaner production process with lower heavy metal content in the final product.

Furthermore, the exploration of novel synthetic pathways for Vat Orange 1 analogues is an active area of research. By modifying the core dibenzpyrenequinone structure or introducing different functional groups, scientists can fine-tune the color, fastness, and application properties of the dye. For instance, the synthesis of analogues with altered electronic properties is of interest for applications beyond traditional textiles, such as in organic field-effect transistors and other electronic devices. rsc.org

The principles of green chemistry are also being applied to the dyeing process itself. This includes the investigation of natural reducing agents as substitutes for sodium dithionite and the optimization of dyeing conditions to reduce water and energy consumption. autumnchem.comresearchgate.neticrc.ac.ir

Table 2: Comparison of Traditional and Greener Synthetic Approaches for Vat Dyes

Synthetic Step	Traditional Method	Greener Alternative	Environmental/Safety Benefit
Solvent	N,N-Dimethylformamide (DMF), Chlorinated Solvents	Butanol/KOH closed-loop, Water-based systems	Reduced toxicity, solvent recycling, lower environmental impact
Bromination	Elemental Bromine (Br₂)	N-Bromosuccinimide (NBS), In-situ generated bromine (e.g., KBr/Oxone)	Reduced hazard, improved selectivity, fewer hazardous byproducts
Reducing Agent (Dyeing)	Sodium Dithionite	Glucose-based systems, Thiourea dioxide	Reduced sulfur-based waste, safer handling

The ongoing efforts to devise advanced synthetic strategies and embrace green chemistry principles are set to revolutionize the production and application of Vat Orange 1 and its analogues. These innovations not only address the critical issue of solubility but also align the manufacturing of this important dye with modern standards of environmental responsibility and sustainability.

Theoretical and Computational Investigations of Vat Orange 1, Solubilized Systems

Quantum Chemical Calculations for Electronic Structure and Conformation of Vat Orange 1 Derivatives

Quantum chemical calculations are fundamental to understanding the electronic structure and geometry of molecules. These methods, based on the principles of quantum mechanics, can accurately predict various molecular properties, including bond lengths, angles, electronic energy levels, and orbital distributions.

Density Functional Theory (DFT) has become a standard computational method for investigating the properties of organic dyes like Vat Orange 1. DFT calculations are instrumental in predicting the optimized molecular geometry, which is the lowest energy arrangement of atoms in the molecule. For instance, in studies of conjugated polymers derived from Vat Orange 1, DFT calculations using the B3LYP functional and a 6-31G** basis set have been employed to determine the dihedral angles between the Vat Orange 1 unit and comonomers. rsc.org These calculations revealed that the planarity of the polymer backbone, a crucial factor for charge transport, is influenced by the nature of the comonomer. rsc.org

Furthermore, DFT is used to calculate the energies and spatial distributions of the frontier molecular orbitals: the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap, is a critical parameter that determines the electronic and optical properties of the molecule. For polymers based on a dialkoxy form of Vat Orange 1, DFT calculations have shown that the HOMO is primarily localized on the electron-donating Vat Orange 1 unit, while the LUMO distribution depends on the linked electron-accepting unit. rsc.org This information is vital for designing materials for applications in organic electronics, such as solar cells and field-effect transistors. rsc.org

Table 1: Predicted Properties of Vat Orange 1-Based Polymers from DFT Calculations

Polymer	Dihedral Angle (θ)	Calculated Bandgap (eV)	HOMO (eV)	LUMO (eV)
P1	40.6°	1.86	-5.36	-3.49
P2	30.3°	1.58	-5.31	-3.73
P3	44.9°	1.95	-5.35	-3.40

Data sourced from studies on donor-acceptor polymers where a modified Vat Orange 1 is the donor unit. researchgate.net

Clar Sextet Theory provides a qualitative framework for understanding the aromaticity and stability of polycyclic aromatic hydrocarbons (PAHs). rsc.org The theory posits that the stability of a PAH is related to the maximum number of disjoint "aromatic sextets" (sets of six π-electrons resembling a benzene (B151609) ring) that can be drawn in its resonance structures. rsc.org A higher number of Clar sextets generally correlates with greater thermodynamic stability. rsc.org

In the case of Vat Orange 1, its molecular structure can be described as an aromatic diphenyl–naphthalene system. rsc.org Analysis based on Clar Sextet Theory reveals that it is possible to identify three Clar sextets within the Vat Orange 1 framework. rsc.org This relatively high number of aromatic sextets contributes to the notable stability of the molecule. This inherent stability is a key characteristic of vat dyes, making them suitable for applications requiring robust materials. rsc.org The thermal stability of Vat Orange 1, which sublimes at approximately 240–250 °C, is consistent with the stability predicted by Clar Sextet Theory. rsc.org

Molecular Dynamics Simulations of Solubilization Mechanisms for Vat Orange 1

Vat Orange 1, in its original pigment form, is insoluble in water. mdpi.com The dyeing process requires its conversion to a soluble "leuco" form through chemical reduction. mdpi.com Understanding the solubilization process and the subsequent interaction with textile fibers is crucial for optimizing dyeing applications. Molecular dynamics (MD) simulations are a powerful computational tool for studying these dynamic processes.

MD simulations model the movement of atoms and molecules over time, providing insights into intermolecular interactions and diffusion mechanisms. Theoretical studies have utilized MD simulations to screen potential vat dyes, including Vat Orange 1, for their suitability in dyeing synthetic fibers like polypropylene. wsu.edu These simulations help in understanding the diffusion of the dye molecules into the fiber structure. The mechanism involves the solubility of the acid leuco vat dye within the hydrophobic fiber at elevated temperatures. wsu.edu By calculating parameters like the solubility parameter and mixing energies, MD simulations can predict the compatibility and potential color yield of the dye on the fiber. wsu.edu

These simulations have projected that acid leuco vat dyes with solubility parameters close to that of the fiber will exhibit greater diffusion and higher color yields. wsu.edu This computational approach allows for the pre-screening of dyes and the optimization of dyeing conditions without extensive experimental work.

Predictive Modeling of Photophysical and Electrochemical Behavior of Vat Orange 1 Derivatives

Predictive modeling, often in conjunction with experimental data, is essential for understanding and tuning the photophysical (light absorption and emission) and electrochemical (redox) properties of Vat Orange 1 derivatives for electronic applications.

The photophysical properties of Vat Orange 1 have been investigated using UV-Vis and photoluminescence (PL) spectroscopy. In thin films, Vat Orange 1 exhibits an absorption onset at approximately 553 nm, corresponding to an optical bandgap of 2.24 eV. rsc.org Its photoluminescence spectrum shows a maximum at 668 nm, indicating a significant Stokes shift of 0.77 eV. rsc.org This large Stokes shift is often associated with molecular aggregation in the solid state. rsc.org

Electrochemical properties are typically studied using techniques like cyclic voltammetry (CV). From CV measurements, the HOMO and LUMO energy levels can be estimated. For Vat Orange 1, the reduction onset potential is observed at -0.57 V. rsc.org These experimental values can be correlated with theoretical calculations to build predictive models. The electrochemical bandgap for Vat Orange 1 is generally found to be higher than the optical bandgap, a common observation attributed to factors like exciton (B1674681) binding energy and interfacial effects. rsc.orgresearchgate.net

By systematically modifying the chemical structure of Vat Orange 1 and analyzing the resulting changes in its properties through both experimental measurements and computational modeling, researchers can develop a deeper understanding of structure-property relationships. This knowledge is crucial for the rational design of novel Vat Orange 1 derivatives with optimized performance for specific applications in organic electronics. rsc.org

Table 2: Photophysical and Electrochemical Properties of Vat Orange 1

Property	Value
Absorption Onset	553 nm (2.24 eV)
Photoluminescence Maximum	668 nm
Stokes Shift	0.77 eV
Ionization Potential (IP)	5.92 eV
Electron Affinity (EA)	3.55 eV
Optical Bandgap (Eg,opt)	2.24 eV
Electrochemical Bandgap (Eg,CV)	2.37 eV

Data obtained from thin-film measurements and cyclic voltammetry. rsc.orgresearchgate.net

Advanced Analytical Methodologies for Characterization of Vat Orange 1 and Its Solubilized Forms

Chromatographic and Mass Spectrometric Approaches for Complex Mixture Analysis

Chromatographic and mass spectrometric techniques are indispensable for the separation, quantification, and identification of Vat Orange 1 and its related compounds in complex matrices.

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the separation and quantification of dyes. najah.edumdpi.com HPLC methods, often coupled with a photodiode array (PDA) or UV detector, can be developed for the simultaneous determination of multiple synthetic dyes. mdpi.comupb.ro For quantitative analysis, specific wavelengths are chosen based on the maximum absorbance of the target compounds. mdpi.comnajah.edu The retention time, the time it takes for a compound to pass through the column, is a key parameter for identification. najah.edu HPLC is widely used for quality control in the dye industry and for monitoring dye concentrations in various samples.

Mass Spectrometry (MS) , particularly when coupled with liquid chromatography (LC), provides a highly sensitive and specific method for the identification of compounds. Techniques like Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF/MS) and Liquid Chromatography/Electrospray Ionization-Mass Spectrometry (LC/ESI-MS) are powerful tools for analyzing complex mixtures and identifying metabolites and impurities of dyes. epa.govresearchgate.net

LC-QTOF/MS provides high-resolution mass data, which facilitates the determination of elemental compositions and the identification of unknown compounds. nih.govresearchgate.net LC/ESI-MS is well-suited for the analysis of polar and nonvolatile dyes, often producing mass spectra that consist primarily of molecular ions (MH⁺), which provide molecular weight information. epa.gov Structural information can be obtained through collision-induced dissociation (CID) in the mass spectrometer. epa.gov These advanced MS techniques are crucial for metabolic studies and for ensuring the purity and safety of commercial dyes by identifying potentially harmful impurities.

Electrochemical Characterization Techniques for Redox Behavior of Vat Orange 1

The redox behavior of Vat Orange 1 is fundamental to its application as a vat dye, a process that relies on the reversible reduction and oxidation of its quinone moieties. Electrochemical techniques are powerful tools for probing these redox transformations, providing insights into the potentials at which electron transfer occurs and the kinetics of these processes. The solubilized form of Vat Orange 1, typically the leuco-sulfate ester, is designed for ease of application, but the electrochemical characterization often focuses on the parent dye to understand its fundamental redox properties.

Investigations into industrial vat orange dyes, including Vat Orange 1, have utilized these techniques to assess their material properties for applications in organic electronics, such as organic field-effect transistors (OFETs). rsc.orgresearchgate.net These studies provide valuable data on the electron-accepting and donating capabilities of the molecule.

Cyclic Voltammetry for Redox Potentials and Electron Transfer Kinetics

Cyclic voltammetry (CV) is a premier electrochemical technique used to study the redox characteristics of chemical species like Vat Orange 1. By measuring the current response to a triangular potential sweep, CV can determine the reduction and oxidation potentials, the stability of the redox species, and provide information about the kinetics of electron transfer.

In a typical CV experiment for Vat Orange 1, a thin film of the dye is deposited on a working electrode, such as indium tin oxide (ITO) glass. rsc.org The measurement is conducted in an electrochemical cell containing a non-aqueous electrolyte solution, for instance, 0.1 M tetrabutylammonium (B224687) hexafluorophosphate (B91526) (TBAPF₆) in dry acetonitrile, along with a reference electrode (e.g., Ag/AgCl) and a counter electrode (e.g., platinum). rsc.org The potential is then scanned at a specific rate, for example, 20 mV s⁻¹. rsc.org

Research on Vat Orange 1 has shown that it exhibits a distinct reduction peak in its cyclic voltammogram. rsc.org The onset potential for this reduction has been reported to be approximately -0.57 V versus the Standard Hydrogen Electrode (SHE). rsc.org This potential indicates the energy level at which the molecule begins to accept electrons, transitioning towards its reduced (leuco) form. While a clear reduction peak is observed, the corresponding re-oxidation peak can be faint, suggesting that the electrochemical process may be quasi-reversible or followed by other chemical reactions under the experimental conditions. rsc.org

From the onset potentials of both reduction and oxidation, key electronic parameters such as the Ionization Potential (IP) and Electron Affinity (EA) can be calculated. These values, along with the derived electrochemical bandgap, are crucial for evaluating the suitability of the material for electronic applications. rsc.org

Electrochemical Data for Vat Orange Dyes Derived from Cyclic Voltammetry rsc.org

Compound	Reduction Onset Potential (V vs. SHE)	Ionization Potential (IP) (eV)	Electron Affinity (EA) (eV)	Electrochemical Bandgap (Eg,CV) (eV)
Vat Orange 1	-0.57	-5.65	-3.93	1.72
Vat Orange 3	-0.50	-5.48	-4.00	1.48
Vat Orange 9	-0.70	-5.59	-3.80	1.79

The kinetics of the electron transfer process can be further investigated by performing CV at various scan rates. For a reversible system, the peak current is directly proportional to the square root of the scan rate. Deviations from this relationship can indicate more complex mechanisms, such as quasi-reversible or irreversible electron transfer, or processes coupled with chemical reactions. While detailed kinetic studies specific to Vat Orange 1 are not widely published, the general methodology is well-established for vat dyes. textiletuts.com

Surface-Enhanced Raman Spectroscopy (SERS) for Enhanced Analytical Sensitivity in Trace Analysis

Surface-Enhanced Raman Spectroscopy (SERS) is a highly sensitive analytical technique that can enhance the Raman scattering signal of molecules by several orders of magnitude when they are adsorbed onto or in close proximity to nanostructured metal surfaces, typically silver or gold. This enhancement allows for the detection and identification of analytes at trace or even single-molecule levels, making it an invaluable tool for the analysis of dyes. mdpi.com

For compounds like Vat Orange 1, which belongs to the anthraquinone (B42736) class of dyes, SERS offers a powerful method for trace analysis, which is particularly useful in fields such as art conservation, forensics, and environmental monitoring. spiedigitallibrary.orgosti.gov The analysis of anthraquinone and vat dyes often faces challenges from low concentrations and fluorescence interference in conventional Raman spectroscopy, both of which SERS can effectively overcome. researchgate.netnih.gov

The SERS methodology involves preparing a SERS-active substrate, which can be, for example, a colloidal suspension of silver nanoparticles or a solid substrate coated with a layer of plasmonic nanostructures. spiedigitallibrary.orgcsic.es When a sample containing the dye is introduced to this substrate, the dye molecules adsorb onto the metal surface. Upon excitation with a laser, the localized surface plasmon resonance of the nanostructures dramatically amplifies the Raman signal of the adsorbed molecules, providing a unique vibrational fingerprint of the dye.

Studies on anthraquinone dyes like alizarin (B75676) have demonstrated the extreme sensitivity of SERS. spiedigitallibrary.orgosti.gov Researchers have developed various SERS procedures, including coating a sample fragment with silver nanoparticles or applying a dye extract to a specialized silver-alumina substrate. spiedigitallibrary.org These methods have achieved remarkable limits of detection, with estimates for alizarin being as low as 7 x 10⁻¹⁵ grams. spiedigitallibrary.org Similarly, tailored micro-extraction methods combined with SERS have been successfully developed for the analysis of other vat dyes, such as indigoids, on historical textiles. nih.gov This approach highlights the technique's applicability to insoluble dyes by analyzing their soluble reduced forms. nih.gov

Research on Advanced Applications of Solubilized Vat Orange 1 in Functional Materials and Devices

Integration of Vat Orange 1 in Organic Field-Effect Transistors (OFETs) Research

Vat Orange 1, along with other industrial vat dyes, has been identified as a promising candidate for use in organic field-effect transistors (OFETs) due to its inherent quinone moieties. rsc.org These structures are of significant interest for applications in organic electronics, including transistors, solar cells, and energy storage. rsc.org The large, flat π-conjugated surface of Vat Orange 1, while contributing to low solubility in common organic solvents, is conducive to processing via physical vapor deposition for the fabrication of electronic devices. rsc.org

Research has demonstrated the potential to chemically modify Vat Orange 1, particularly at its bromine positions, to synthesize various polymeric networks. rsc.org For instance, a series of conjugated polymers based on 2,9-dibromo-dibenzo[b,def]chrysene-7,14-dione (Vat Orange 1) have been synthesized. By reducing and alkylating the ketone groups, the compound was made more electron-donating, and solubilizing alkyl chains were introduced. OFETs fabricated from these polymers exhibited p-type semiconductor behavior with hole mobility values reaching up to 3.62 × 10⁻⁴ cm² V⁻¹ s⁻¹. researchgate.net

In contrast, studies on pristine Vat Orange 1 thin films in a staggered, bottom-gate, top-contact OFET architecture have primarily observed n-type charge transport. rsc.org The performance of these devices is influenced by the choice of source and drain electrode materials, with LiF/Al and silver being effective contacts. rsc.org The thermal stability of Vat Orange 1 is also a relevant factor in device fabrication, with sublimation observed at approximately 240–250 °C under vacuum. rsc.org

Table 1: OFET Performance of a Polymer Derived from Vat Orange 1

Device Parameter	Value	Reference
Charge Carrier Type	p-type	researchgate.net
Hole Mobility (μh)	Up to 3.62 × 10⁻⁴ cm² V⁻¹ s⁻¹	researchgate.net

The charge transport in organic semiconductors is fundamentally governed by the degree of molecular ordering and intermolecular electronic coupling. In highly crystalline organic materials, charge transport can be described by a band-like model, where charge carriers are delocalized. Conversely, in more disordered systems, a hopping mechanism dominates, with charges moving between localized states.

The performance of OFETs based on Vat Orange 1 and its derivatives is closely linked to the molecular packing in the solid state. The formation of H-aggregates, indicated by the photoluminescence spectra of Vat Orange 1 thin films, suggests strong π–π interactions between molecules. rsc.org These interactions are crucial for efficient charge transport. The charge carrier mobility in these materials is a key performance metric and is influenced by factors such as the molecular structure, thin-film morphology, and the interface with the dielectric layer. rsc.org For polymers derived from Vat Orange 1, the observed p-type behavior with hole mobilities in the range of 10⁻⁴ cm² V⁻¹ s⁻¹ suggests a hopping transport mechanism, which is common for polymeric semiconductors with some degree of disorder. researchgate.net Further research focusing on enhancing the crystallinity and molecular alignment of Vat Orange 1-based thin films could potentially lead to higher charge carrier mobilities.

Utilization of Vat Orange 1 in Organic Photovoltaics (OPVs) and Organic Solar Cells (OSCs) Research

Derivatives of Vat Orange 1 have been explored as potential materials for organic photovoltaics (OPVs) and organic solar cells (OSCs). rsc.orgresearchgate.net The strong absorption of visible light and the semiconductor properties of these compounds make them suitable candidates for the active layer in such devices.

In one study, conjugated polymers derived from Vat Orange 1 were used to fabricate OSCs. These devices achieved a maximum power conversion efficiency (PCE) of 1.2%. researchgate.net While this efficiency is modest, it demonstrates the potential of Vat Orange 1-based materials in photovoltaic applications. Further optimization through structural modification and device engineering could lead to improved performance. researchgate.net

Table 2: Performance of an Organic Solar Cell with a Vat Orange 1-Derived Polymer

Device Parameter	Value	Reference
Power Conversion Efficiency (PCE)	1.2%	researchgate.net

Exploration of Vat Orange 1 in Electrochemical Energy Storage Systems Research

The redox-active nature of the quinone groups present in vat dyes makes them attractive for applications in electrochemical energy storage. rsc.org While direct research on Vat Orange 1 in this area is still emerging, studies on closely related vat dyes provide strong evidence of their potential.

For example, research on Vat Orange 3, a structurally similar compound, has shown that its derivatives can serve as effective organic cathodes for lithium-organic batteries (LOBs). A sulfide (B99878) polymer derived from Vat Orange 3, poly(anthanthrone sulfide) (PATS), exhibited a discharge capacity of 133 mAh g⁻¹ initially, which increased to 147 mAh g⁻¹ after 24 cycles and maintained a capacity of 132 mAh g⁻¹ after 300 cycles. A full cell using this PATS cathode delivered an energy density of up to 237 Wh kg⁻¹. researchgate.net

Furthermore, Vat Orange 7 has been successfully employed as a cathode material in aqueous zinc-ion batteries. This material demonstrated high-rate performance with 76.4% capacity retention and excellent cycling stability, retaining 90.7% of its capacity after 10,000 cycles. researchgate.net Another related compound, Vat Orange 11, has been investigated as an organic cathode material for rechargeable magnesium batteries. researchgate.net These findings suggest that Vat Orange 1, with its similar polycyclic aromatic quinone structure, is a promising candidate for future research and development of high-performance, sustainable, and low-cost organic electrode materials for various battery technologies. researchgate.netresearchgate.netntu.edu.sg

Table 3: Electrochemical Performance of Cathodes Derived from Related Vat Orange Compounds

Vat Dye Derivative	Battery Type	Key Performance Metric	Reference
Poly(anthanthrone sulfide) from Vat Orange 3	Lithium-Organic Battery	132 mAh g⁻¹ capacity after 300 cycles	researchgate.net
Vat Orange 7	Aqueous Zinc-Ion Battery	90.7% capacity retention after 10,000 cycles	researchgate.net

Development of Solubilized Vat Orange 1 for Advanced Dyeing Technologies (beyond basic application)

Beyond the conventional vat dyeing process, which requires a reduction step to solubilize the dye, advanced technologies are being developed to improve the application of solubilized vat dyes like Vat Orange 1, focusing on efficiency, environmental impact, and novel functionalities. mikhamex.comtaylorfrancis.com

One significant advancement is the use of ultrasonic energy in the dyeing process. researchgate.netresearchgate.net Ultrasonic-assisted dyeing enhances the penetration of the dye into the fabric pores, leading to increased color strength and fastness. hielscher.com The mechanism involves ultrasonic cavitation, which breaks down dye aggregates into smaller particles, deagglomerates dye molecules in the dyebath, and facilitates the release of entrapped air from the fibers, thereby improving dye-fiber contact. researchgate.nethielscher.comresearchtrend.net This technology allows for dyeing at lower temperatures and shorter durations, resulting in energy savings and reduced consumption of auxiliary chemicals. hielscher.comfibre2fashion.comtextilelearner.net The use of ultrasound can also reduce the amount of reducing agent needed for the vatting process and increase the dye uptake. researchgate.net

Another innovative approach involves the photochemical fixation of solubilized vat dyes. ekb.egdoaj.org In this technique, the leuco ester form of the solubilized vat dye is applied to the fabric and then fixed using light exposure instead of the traditional chemical oxidation step. ekb.egdoaj.orgresearchgate.net This method is being explored for creating "smart textiles" that can interact with environmental stimuli. ekb.egdoaj.org

Furthermore, efforts are being made to make the vat dyeing process more environmentally friendly by exploring alternative reducing agents to replace the commonly used sodium dithionite (B78146), which can have a negative environmental impact. researchgate.net These advanced dyeing technologies not only improve the performance and efficiency of applying solubilized vat dyes but also align with the growing demand for sustainable and eco-friendly textile manufacturing processes. mdpi.comcikis.studio

Environmental Research on the Fate and Degradation Pathways of Vat Orange 1, Solubilized

Photocatalytic Degradation Studies of Vat Orange 1 under Various Conditions

Photocatalysis has emerged as a promising method for the degradation of recalcitrant organic pollutants like vat dyes. This process typically involves a semiconductor catalyst, such as titanium dioxide (TiO2) or zinc oxide (ZnO), which, upon irradiation with UV or visible light, generates highly reactive hydroxyl radicals (•OH) capable of breaking down complex dye molecules.

Mechanisms and Kinetics of Photocatalytic Breakdown

The photocatalytic degradation of anthraquinone (B42736) dyes generally proceeds through the generation of electron-hole pairs on the surface of the catalyst when illuminated by light of sufficient energy. These charge carriers react with water and oxygen to produce reactive oxygen species (ROS), primarily hydroxyl radicals. These radicals are powerful, non-selective oxidizing agents that attack the dye molecule, leading to the cleavage of chromophoric groups and eventual mineralization into simpler inorganic compounds like CO2 and H2O ajol.info.

Table 1: Factors Influencing Photocatalytic Degradation Kinetics of Organic Dyes

Parameter	Effect on Degradation Rate	Typical Observation
Initial Dye Concentration	Decreases with increasing concentration	Higher concentrations can block light penetration and saturate catalyst active sites researchgate.net.
Catalyst Loading	Increases to an optimum, then decreases	Excess catalyst can cause light scattering and particle agglomeration jmaterenvironsci.com.
pH	pH-dependent, affects catalyst surface charge	Optimal pH varies depending on the dye and catalyst properties.
Light Intensity	Increases with intensity	Higher intensity generates more photons, leading to more electron-hole pairs researchgate.net.

Role of Advanced Oxidation Processes (AOPs) in Vat Orange 1 Degradation

Advanced Oxidation Processes (AOPs) are a group of procedures designed to remove organic materials in water through oxidation with hydroxyl radicals (•OH) wikipedia.org. Heterogeneous photocatalysis using semiconductors like TiO2 is a prominent type of AOP ajol.infowikipedia.org. The efficacy of these processes can be enhanced by adding other oxidizing agents such as hydrogen peroxide (H2O2) or persulfate, which can act as electron acceptors, thereby reducing the recombination of photogenerated electron-hole pairs and increasing the quantum yield of the degradation process ajol.infotrojantechnologies.combcengineering.lv.

The combination of UV, a catalyst, and an additional oxidant (e.g., UV/TiO2/H2O2) often results in synergistic effects, leading to faster and more complete degradation of the dye molecules cwejournal.org. These AOPs are particularly effective for treating wastewater containing dyes like Vat Orange 1 that are resistant to conventional biological treatments wikipedia.orgcwejournal.org. The non-selective nature of hydroxyl radicals allows them to degrade a wide spectrum of complex organic pollutants, breaking them down into less harmful intermediates and ultimately, to benign products wikipedia.org.

Biological and Enzymatic Degradation of Vat Orange 1

Bioremediation offers an environmentally friendly and cost-effective alternative to chemical and physical methods for treating dye-laden wastewater dergipark.org.trresearchgate.net. This approach utilizes the metabolic potential of microorganisms, such as bacteria and fungi, or their enzymes to break down pollutants nih.govnih.gov.

Identification of Microbial Strains and Enzymes Involved in Degradation (e.g., Azoreductase, Laccase)

While Vat Orange 1 is an anthraquinone dye, much of the enzymatic research has focused on azo dyes, which are structurally different. However, the enzymes involved, such as laccases and peroxidases, have shown broad substrate specificity and are also effective against other dye structures, including anthraquinones nih.govijplantenviro.comfrontiersin.orgnih.gov.

Laccase: This copper-containing oxidase enzyme is known for its ability to degrade a wide range of phenolic compounds and aromatic amines, which are common components or breakdown products of dyes nih.govijlret.combiorxiv.org. Laccases, often sourced from white-rot fungi, act by a free radical mechanism, making them effective against complex aromatic structures nih.gov.

Azoreductase: While primarily known for cleaving the azo bond (-N=N-) in azo dyes, the broader metabolic pathways of microorganisms containing these enzymes can contribute to the degradation of other dye types as well ijlret.comnih.govbohrium.comresearchgate.net. The initial breakdown of dyes often requires a reduction step, which can be facilitated by such enzymes under specific conditions nih.gov.

Peroxidases: Enzymes like lignin (B12514952) peroxidase and manganese peroxidase, also produced by fungi, have demonstrated the ability to degrade recalcitrant compounds, including various classes of dyes nih.gov.

Studies have identified several microbial strains capable of degrading vat and anthraquinone dyes. For example, various species of Pseudomonas, Bacillus, and Aeromonas have been shown to decolorize and degrade different textile dyes ijlret.comresearchgate.netsciepub.com. A computational study on the degradation of several vat dyes (not including Vat Orange 1) by enzymes from Escherichia coli identified aryl sulfotransferase, azo-reductase, and alkane sulphonate monooxygenase as potential key enzymes bohrium.comresearchgate.net.

Table 2: Key Enzymes in the Bioremediation of Textile Dyes

Enzyme	Source Organism (Typical)	Mechanism of Action	Applicability to Vat Dyes
Laccase	White-rot fungi (e.g., Trametes versicolor)	Oxidizes phenolic and aromatic amine structures via a radical mechanism nih.gov.	Effective against a broad range of aromatic dyes, including anthraquinones.
Azoreductase	Bacteria (e.g., Pseudomonas, Bacillus)	Reductively cleaves azo bonds, often as an initial step in degradation nih.gov.	While specific to azo bonds, the overall metabolic system of the host microbe can degrade other structures bohrium.comresearchgate.net.
Peroxidases (Lignin, Manganese)	White-rot fungi	Catalyze the oxidation of a wide range of substrates using hydrogen peroxide nih.gov.	Effective against complex, recalcitrant aromatic compounds like anthraquinone dyes.

Bioremediation Methodologies for Vat Orange 1 Contamination

Bioremediation strategies for dye-contaminated water can be implemented through various methodologies, including the use of microbial consortia, biofilm reactors, and enzyme immobilization dergipark.org.trnih.govfrontiersin.org. Microbial consortia, comprising multiple bacterial and/or fungal species, often exhibit enhanced degradation capabilities compared to single strains due to synergistic metabolic activities researchgate.netfrontiersin.org.

The process typically involves an initial decolorization step, which may occur under anaerobic or anoxic conditions where reductive enzymes are most active, followed by an aerobic stage where the resulting aromatic amines are mineralized researchgate.netfrontiersin.org. Factors such as pH, temperature, initial dye concentration, and the presence of co-substrates (like glucose or yeast extract) significantly influence the efficiency of the bioremediation process researchgate.netsciepub.comfrontiersin.org. Bioaugmentation, which involves introducing specific microbial strains or consortia into the wastewater, is a common approach to enhance the treatment of industrial effluents containing recalcitrant dyes frontiersin.org.

Advanced Adsorption and Separation Research for Vat Orange 1 Removal from Aqueous Systems

Adsorption is a widely used physical method for removing dyes from wastewater due to its simplicity, high efficiency, and the availability of a wide range of adsorbent materials biointerfaceresearch.comomicsonline.org. This surface phenomenon involves the accumulation of dye molecules onto the surface of a solid adsorbent.

Research has demonstrated the effectiveness of various adsorbents for removing dyes similar in structure to Vat Orange 1. A study on the removal of Vat Orange 11 , a closely related compound, from textile wastewater using Zeolite X synthesized from alum sludge showed a removal efficiency of over 86% researchgate.net. The study optimized several parameters and found that an acidic pH of 3 was most effective for the adsorption process researchgate.net.

Other materials investigated for the removal of anthraquinone dyes include:

Activated Carbon: Considered a highly effective adsorbent due to its large surface area and porous structure, it can be produced from various sources, including agricultural waste biointerfaceresearch.comnih.govekb.eg.

Modified Clays and Zeolites: Natural materials like bentonite (B74815) and zeolites can be chemically modified to enhance their adsorption capacity for specific pollutants nih.gov.

Biosorbents: The use of low-cost agricultural biomass (e.g., fruit peels, leaves) as adsorbents is gaining attention as a cost-effective and sustainable approach biointerfaceresearch.com.

The efficiency of the adsorption process is typically evaluated using isotherm models, such as the Langmuir and Freundlich models, which describe the equilibrium distribution of the dye between the liquid and solid phases nih.govmdpi.com. Kinetic models, like the pseudo-first-order and pseudo-second-order models, are used to determine the rate of adsorption nih.govmdpi.com. For the removal of Vat Orange 11 by Zeolite X, a second-order polynomial equation was developed to model the dye removal percentage based on factors like zeolite dosage, time, and pH researchgate.net.

Investigation of Degradation Byproducts and Environmental Metabolites of Vat Orange 1

Vat Orange 1, an anthraquinone dye, is recognized for its chemical stability, which makes it a persistent compound in the environment. acs.orgnih.govnih.gov While specific research on the environmental degradation byproducts of the solubilized form of Vat Orange 1 is limited, the degradation pathways of anthraquinone dyes have been studied, providing insights into potential metabolites. The degradation of these complex aromatic compounds can lead to the formation of various smaller molecules. nih.gov

The breakdown of the parent dye molecule is expected to yield simpler aromatic structures. Due to the fused aromatic ring structure of anthraquinone dyes, they are generally resistant to degradation. researchgate.net However, under certain environmental or treatment conditions, the molecule can be broken down. The resulting byproducts' nature is dependent on the degradation process, be it biotic (e.g., microbial action) or abiotic (e.g., photocatalysis). nih.govacs.org

Table 1: Potential Degradation Byproducts of Vat Orange 1

Potential Byproduct/Metabolite	Chemical Class	Significance
Phthalic Acid	Dicarboxylic Acid	A common intermediate in the degradation of polycyclic aromatic compounds.
Benzoic Acid	Carboxylic Acid	A simpler aromatic compound resulting from ring cleavage.
Simple Phenolics	Phenols	Formed from the breakdown of the aromatic structure.
Aliphatic Acids	Carboxylic Acids	Result from the further breakdown of aromatic rings.

Analytical Methods for Byproduct Identification and Quantification

The identification and quantification of the degradation byproducts of complex dyes like Vat Orange 1 necessitate sophisticated analytical techniques. These methods are essential for tracking the fate of the dye in the environment and understanding the efficacy of degradation processes. researchgate.netnih.gov High-performance liquid chromatography (HPLC) and gas chromatography (GC), often coupled with mass spectrometry (MS), are the primary tools employed for this purpose. researchgate.netnih.govnih.gov

High-Performance Liquid Chromatography (HPLC): HPLC is a fundamental technique for separating compounds in a liquid mixture. nih.gov When coupled with detectors like a Diode Array Detector (DAD) or a Mass Spectrometer (MS), it becomes a powerful tool for identifying and quantifying dye metabolites. nih.govmdpi.com LC-MS, in particular, allows for the determination of the molecular weight of the byproducts, and tandem MS (MS/MS) can provide structural information for definitive identification. nih.gov

Gas Chromatography-Mass Spectrometry (GC-MS): For volatile or semi-volatile degradation byproducts, GC-MS is the method of choice. researchgate.net This technique separates compounds based on their boiling points and then detects them with a mass spectrometer, which provides a unique mass spectrum for each compound, acting as a molecular fingerprint. researchgate.net

Spectroscopic Techniques: Techniques such as Fourier-transform infrared spectroscopy (FTIR) can be used to identify functional groups present in the degradation products, offering clues to their chemical structure. researchgate.net UV-Visible spectroscopy is also employed to monitor the decolorization of the dye solution, indicating the breakdown of the chromophore. chemrxiv.org

Table 2: Analytical Methods for the Identification and Quantification of Vat Orange 1 Byproducts

Analytical Technique	Abbreviation	Primary Use	Information Obtained
High-Performance Liquid Chromatography	HPLC	Separation of non-volatile byproducts. nih.gov	Retention time for identification.
Liquid Chromatography-Mass Spectrometry	LC-MS	Separation and identification of byproducts. nih.gov	Molecular weight and structural information.
Gas Chromatography-Mass Spectrometry	GC-MS	Separation and identification of volatile byproducts. researchgate.net	Mass spectrum for compound identification.
Fourier-Transform Infrared Spectroscopy	FTIR	Identification of functional groups. researchgate.net	Information on chemical bonds and structure.

Future Research Directions and Emerging Paradigms for Vat Orange 1, Solubilized

Interdisciplinary Approaches in Vat Orange 1 Research

The future of "Vat Orange 1, Solubilized" research lies in the synergy between different scientific fields. A collaborative, interdisciplinary approach is essential to unlock the full potential of this dyestuff, from fundamental molecular understanding to advanced, real-world applications.

Key Interdisciplinary Research Areas:

Computational Chemistry and Materials Science: The use of computational modeling, such as Density Functional Theory (DFT), can provide deep insights into the molecular structure and properties of Vat Orange 1. wikipedia.org This understanding is crucial for predicting its behavior in different environments and for designing derivatives with enhanced properties. Materials science principles can guide the development of novel formulations, for instance, by incorporating the dye into advanced materials like polymers or nanocomposites for specialized applications.

Nanotechnology: The integration of nanotechnology offers exciting possibilities for enhancing the application of "Vat Orange 1, Solubilized". researchgate.net Encapsulation of the dye within nanoparticles could improve its stability, control its release, and enhance its affinity for certain substrates. This could lead to more efficient and durable dyeing processes with reduced environmental impact.

Biotechnology and Enzymology: The exploration of biocatalysis presents a green alternative to conventional chemical processes in the synthesis and application of vat dyes. nih.govillinois.edu Enzymes could be employed for the reduction and oxidation steps in the dyeing process, replacing harsh chemical agents. nih.gov Furthermore, biotechnological approaches could be used to produce precursors for Vat Orange 1 from renewable feedstocks.

Interactive Data Table: Potential Interdisciplinary Research Projects for Vat Orange 1, Solubilized

Research Project Title	Lead Discipline	Collaborating Disciplines	Expected Outcome
Computational Modeling of Vat Orange 1-Fiber Interactions	Computational Chemistry	Textile Engineering, Polymer Science	Enhanced understanding of dyeing mechanisms, leading to improved dye uptake and fastness properties.
Development of Nano-encapsulated Vat Orange 1 for Controlled Release	Nanotechnology	Materials Science, Chemical Engineering	Creation of "smart" textiles with properties like UV protection or antimicrobial activity.
Biocatalytic Reduction of Solubilized Vat Orange 1 using Immobilized Enzymes	Biotechnology	Biochemistry, Process Engineering	A more sustainable and environmentally friendly dyeing process with reduced water and energy consumption.
Life Cycle Assessment of Vat Orange 1 Produced via Different Synthetic Routes	Environmental Science	Green Chemistry, Chemical Engineering	Identification of the most sustainable manufacturing process for Vat Orange 1. cetjournal.itaidic.it

Integration of Artificial Intelligence and Machine Learning in Vat Orange 1 Design and Application

Applications of AI and ML in Vat Orange 1 Research:

Predictive Modeling of Dye Properties: Machine learning algorithms can be trained on large datasets of chemical structures and their corresponding properties to predict the characteristics of new, hypothetical Vat Orange 1 derivatives. nih.gov This can significantly speed up the discovery of dyes with improved color fastness, solubility, or affinity for specific fibers.

Optimization of Dyeing Processes: AI-powered systems can analyze real-time data from dyeing processes to optimize parameters such as temperature, pH, and dye concentration. ncsu.eduglobaltextiletimes.comtexspacetoday.com This leads to more consistent and efficient dyeing, reducing the consumption of energy, water, and chemicals. ncsu.eduglobaltextiletimes.com

Automated Color Matching and Formulation: AI algorithms can be used to develop highly accurate color matching systems. texspacetoday.com By analyzing the spectral data of a target color, these systems can predict the precise formulation of "Vat Orange 1, Solubilized" and other dyes required to achieve the desired shade, minimizing trial-and-error and waste.

Interactive Data Table: Machine Learning Models and Their Potential Applications for Vat Orange 1

Machine Learning Model	Application Area	Input Data	Predicted Output
Quantitative Structure-Property Relationship (QSPR)	Dye Design	Molecular descriptors of Vat Orange 1 derivatives.	Solubility, color fastness, toxicity.
Artificial Neural Network (ANN)	Process Optimization	Real-time sensor data from the dyeing bath (temperature, pH, concentration). iwaponline.com	Optimal process parameters for maximum dye uptake and levelness. iwaponline.com
Support Vector Machine (SVM)	Quality Control	Digital images of dyed fabric.	Classification of dyeing defects (e.g., unevenness, spots).
Genetic Algorithms	Formulation	Desired color coordinates (Lab*).	Optimal concentrations of "Vat Orange 1, Solubilized" in a dye mixture.

Sustainable Chemistry Principles in Vat Orange 1 Synthesis and Application Research

The principles of green chemistry are becoming increasingly important in the chemical industry, and the research on "Vat Orange 1, Solubilized" is no exception. The focus is on developing more environmentally friendly and economically viable processes for its synthesis and application.

Key Areas of Sustainable Chemistry Research:

Development of Greener Synthetic Routes: Researchers are exploring alternative synthetic pathways for Vat Orange 1 that utilize less hazardous reagents and solvents, and generate less waste. This includes the use of catalytic methods and the exploration of bio-based starting materials. A novel, more environmentally friendly synthesis process for a similar vat golden orange dye has been patented, indicating a trend towards cleaner production. google.com

Use of Natural Reducing Agents: The conventional vat dyeing process relies on sodium dithionite (B78146), a reducing agent that can have a negative environmental impact. researchgate.net Research is underway to replace it with more sustainable alternatives, such as reducing sugars or extracts from natural sources like orange peels. researchgate.net

Life Cycle Assessment (LCA): A comprehensive life cycle assessment of "Vat Orange 1, Solubilized" can identify the environmental hotspots in its production and application. cetjournal.itaidic.it This information is crucial for guiding research and development efforts towards more sustainable practices.

Interactive Data Table: Green Chemistry Metrics for Evaluating the Synthesis of Vat Orange 1

Green Chemistry Metric	Description	Goal for Vat Orange 1 Synthesis
Atom Economy	The measure of the efficiency of a chemical reaction in converting reactants to the desired product. nih.gov	Maximize the incorporation of atoms from the reactants into the final Vat Orange 1 molecule.
E-Factor (Environmental Factor)	The ratio of the mass of waste generated to the mass of the desired product. nih.govresearchgate.net	Minimize the E-Factor by reducing by-products and solvent waste.
Process Mass Intensity (PMI)	The ratio of the total mass of materials used (reactants, solvents, reagents) to the mass of the final product. nih.gov	Reduce the PMI by optimizing reaction conditions and improving solvent recycling.
Reaction Mass Efficiency (RME)	The percentage of the mass of the reactants that ends up in the product. nih.govwiley-vch.de	Achieve a high RME by ensuring high reaction yields and using stoichiometric amounts of reactants.

Q & A

Q. What experimental methods are recommended to determine the solubility parameters of Vat Orange 1, Solubilized in aqueous and non-aqueous systems?

• Methodological Answer : Solubility can be quantified using UV-Vis spectroscopy to measure absorbance changes as a function of solvent concentration. For polar solvents, dynamic light scattering (DLS) may assess colloidal stability, while HPLC coupled with mass spectrometry can identify degradation products under varying pH conditions .

Q. How can researchers validate the purity of Vat Orange 1, Solubilized batches for reproducibility in thin-film deposition studies?

• Methodological Answer : X-ray powder diffraction (XRPD) is critical for crystallinity verification, as shown in studies comparing simulated and experimental patterns (e.g., Vesta software simulations). Atomic force microscopy (AFM) further assesses surface morphology and roughness, with root mean square (RMS) values indicating film uniformity .

Q. What are the standard protocols for characterizing the photostability of Vat Orange 1, Solubilized under UV exposure?

• Methodological Answer : Accelerated aging tests under controlled UV irradiation (e.g., using a solar simulator) paired with Fourier-transform infrared spectroscopy (FTIR) can track molecular degradation. Fluorescence lifetime imaging microscopy (FLIM) may also quantify quenching effects in thin films .

Advanced Research Questions

Q. How do contradictory data on Vat Orange 1’s solubility in polar aprotic solvents arise, and what strategies resolve these discrepancies?

• Methodological Answer : Discrepancies often stem from solvent trace impurities or variations in temperature control. Researchers should replicate experiments using solvents purified via molecular sieves and document temperature gradients. Statistical tools like principal component analysis (PCA) can isolate variables affecting solubility .

Q. What advanced techniques optimize the vacuum sublimation process for Vat Orange 1 thin films to minimize crystallographic defects?

• Methodological Answer : In situ grazing-incidence X-ray diffraction (GIXD) during sublimation allows real-time monitoring of crystal growth. Adjusting substrate temperature (e.g., 80–120°C) and deposition rates (0.1–0.5 Å/s) can reduce lattice mismatches, as demonstrated in studies achieving RMS roughness <15 nm .

Q. How can computational modeling reconcile differences between experimental and theoretical electronic spectra of Vat Orange 1, Solubilized?

• Methodological Answer : Density functional theory (DFT) simulations using hybrid functionals (e.g., B3LYP) and solvent effect corrections (e.g., PCM model) improve spectral alignment. Validation against experimental UV-Vis and cyclic voltammetry data ensures accuracy in predicting HOMO-LUMO gaps .

Q. What methodologies address batch-to-batch variability in Vat Orange 1’s redox behavior during electrochemical studies?

• Methodological Answer : Standardizing synthesis protocols (e.g., reflux time, purification via column chromatography) reduces variability. Electrochemical impedance spectroscopy (EIS) with a three-electrode system can identify impurities affecting charge-transfer resistance. Cross-referencing with XRPD data ensures structural consistency .

Data Analysis and Contradiction Resolution

Q. How should researchers interpret conflicting reports on the thermal degradation pathways of Vat Orange 1, Solubilized?

• Methodological Answer : Thermogravimetric analysis (TGA) coupled with mass spectrometry (TGA-MS) identifies decomposition products under inert vs. oxidative atmospheres. Comparative studies using Kissinger or Ozawa methods can calculate activation energies to distinguish dominant degradation mechanisms .

Q. What statistical approaches are suitable for analyzing heterogeneous data on Vat Orange 1’s aggregation behavior in mixed-solvent systems?

• Methodological Answer : Multivariate regression models can correlate solvent polarity indices (e.g., Hansen parameters) with aggregation thresholds. Dynamic light scattering (DLS) paired with zeta potential measurements quantifies critical micelle concentrations (CMCs), while TEM imaging validates aggregate morphology .

Experimental Design and Validation

Q. How can researchers design controlled experiments to isolate the effects of pH on Vat Orange 1’s solubility without confounding variables?

• Methodological Answer : Use buffer solutions with identical ionic strength (e.g., phosphate buffers at 0.1 M) to isolate pH effects. Control experiments with chelating agents (e.g., EDTA) rule out metal ion interference. UV-Vis absorbance curves at λ_max (~480 nm) quantify solubility trends .

Q. What validation frameworks ensure reproducibility in studies measuring Vat Orange 1’s charge-carrier mobility in organic semiconductor applications?

• Methodological Answer : Space-charge-limited current (SCLC) measurements require rigorous electrode preparation (e.g., Au/Ti substrates) and humidity control (<10 ppm H₂O). Cross-validation with field-effect transistor (FET) mobility data and adherence to ISO/IEC 17025 calibration protocols minimize experimental drift .